Cas no 1706435-59-7 (6-methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one)

• Product Name: 6-methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one
• CAS No: 1706435-59-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD29034521
• CID: 5181274
• PubChem ID: 86262662
• Update Time: 2025-05-20

6-methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one

• MDL： MFCD29034521
• Inchi： 1S/C11H15NO3/c1-8-5-10(6-11(13)14-8)15-9-3-2-4-12-7-9/h5-6,9,12H,2-4,7H2,1H3
• InChI Key： HOVYDMDFPVJQSK-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCCNC2)=C1

Additional information on 6-methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one

Comprehensive Overview of 6-methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one (CAS No. 1706435-59-7)

6-methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one (CAS No. 1706435-59-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound, characterized by its unique pyran-2-one core and piperidine substitution, offers a versatile scaffold for drug discovery and development. Researchers are particularly interested in its structural motifs, which are commonly found in bioactive molecules targeting various diseases, including metabolic disorders and inflammatory conditions.

The growing interest in 6-methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one aligns with the broader trend of exploring heterocyclic compounds for therapeutic purposes. Heterocycles like pyranones and piperidines are frequently investigated for their ability to modulate biological pathways, making them valuable in the design of novel small-molecule inhibitors. The compound's CAS No. 1706435-59-7 is often searched in scientific databases, reflecting its relevance in medicinal chemistry and chemical synthesis.

One of the key reasons for the popularity of 6-methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one is its potential role in addressing drug resistance, a major challenge in modern medicine. With the rise of antibiotic-resistant bacteria and the need for new antiviral agents, researchers are turning to innovative chemical structures like this compound to develop next-generation therapeutics. Its piperidin-3-yloxy moiety, in particular, is being studied for its ability to enhance bioavailability and target specificity.

In addition to its pharmaceutical applications, 6-methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one is also being explored in agrochemical research. The compound's structural features make it a candidate for developing new pesticides and herbicides, especially as the industry seeks safer and more environmentally friendly alternatives. The demand for sustainable agrochemicals has led to increased scrutiny of compounds like this, which may offer reduced toxicity and improved efficacy.

The synthesis of 6-methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one typically involves multi-step organic reactions, including O-alkylation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis are often employed to optimize yield and purity. These methods are frequently discussed in academic forums and patent literature, highlighting the compound's importance in process chemistry.

From a commercial perspective, CAS No. 1706435-59-7 is listed in several chemical catalogs, with suppliers offering it for research purposes. Its price and availability are often queried by pharmaceutical companies and academic institutions, underscoring its value in both industrial and academic settings. The compound's patent landscape is also a topic of interest, as it may indicate potential intellectual property opportunities.

In conclusion, 6-methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one (CAS No. 1706435-59-7) represents a promising candidate for multiple applications, from drug development to agrochemical innovation. Its unique chemical structure and biological relevance make it a subject of ongoing research, with potential breakthroughs on the horizon. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in cutting-edge chemistry and life sciences.